Cas no 4217-69-0 (1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 4217-69-0
• MDL: MFCD24287566
• CID: 4651209
• PubChem ID: 11084449
• Update Time: 2025-10-28

1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol

• MDL： MFCD24287566

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol

Introduction to CAS No. 4217-69-0: 1-(Hydroxymethyl)-1,2,3,4-Tetrahydronaphthalen-1-Ol

The compound with CAS No. 4217-69-0, commonly referred to as 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol, is a versatile organic molecule with significant applications in various fields. This compound belongs to the class of tetralin derivatives and is characterized by its unique structure and functional groups. Recent studies have highlighted its potential in pharmaceuticals, agrochemicals, and advanced materials due to its ability to undergo a wide range of chemical transformations.

The molecular structure of 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol consists of a tetralin framework with a hydroxymethyl group attached at the 1-position. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, making it suitable for diverse chemical reactions. Researchers have explored its reactivity under various conditions, revealing its role as an intermediate in the synthesis of complex organic compounds.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in common solvents such as ethanol and water is moderate, which facilitates its use in solution-based reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The chemical synthesis of CAS No. 4217-69-0 typically involves multi-step processes that include reduction reactions and cyclization steps. One notable method involves the reduction of a naphthoquinone derivative followed by hydroxylation to introduce the hydroxymethyl group. These methods have been optimized in recent years to improve efficiency and scalability.

Applications of this compound are vast and continue to expand with ongoing research. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Additionally, it has shown promise in agrochemicals as a precursor for plant growth regulators and pest control agents.

Recent studies have also explored the use of 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol in materials science. Its ability to form stable complexes with metal ions has led to its application in catalysis and coordination chemistry. Researchers have reported enhanced catalytic activity when this compound is used as a ligand in transition metal catalysts for organic transformations.

In conclusion, CAS No. 4217-69-0 stands out as an important molecule with multifaceted applications across various industries. Its unique structure and reactivity make it a valuable tool for chemists aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly.